Cas no 2227742-89-2 (methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate)

• Product Name: methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate
• CAS No: 2227742-89-2
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6407057
• PubChem ID: 165780641
• Update Time: 2025-07-19

methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate
• 2227742-89-2
• methyl (3S)-3-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanoate
• EN300-1778504

• Inchi： 1S/C11H18N2O3/c1-8(2)6-13-7-9(5-12-13)10(14)4-11(15)16-3/h5,7-8,10,14H,4,6H2,1-3H3/t10-/m0/s1
• InChI Key： WQBOOKODSQTQEX-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate

Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate: A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate, with the CAS number 2227742-89-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique stereochemistry and functional groups present in its molecular framework make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate consists of a pyrazole core substituted with various functional groups. The presence of a chiral center at the 3-position of the pyrazole ring contributes to its stereospecific properties, which are crucial in determining its biological activity. This stereochemistry is highlighted by the (3S) configuration, indicating the spatial arrangement of atoms around the chiral center, which can significantly influence the compound's interactions with biological targets.

Recent research in the field of drug discovery has emphasized the importance of stereochemistry in determining the efficacy and safety of pharmaceutical compounds. The study of chiral molecules like Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate has revealed that subtle differences in molecular configuration can lead to significant variations in biological activity. This has spurred interest in developing methods for the efficient synthesis and resolution of chiral compounds, which are essential for creating more effective and targeted therapies.

The pharmacological potential of Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate has been explored in several preclinical studies. These studies have indicated that the compound exhibits promising activities against various biological targets, including enzymes and receptors involved in inflammatory pathways. The hydroxyl group and the bulky 1-(2-methylpropyl) substituent contribute to its binding affinity and specificity, making it a valuable scaffold for designing novel therapeutic agents.

In particular, the pyrazole moiety is a well-known pharmacophore that has been widely used in drug development due to its ability to interact with biological targets in multiple ways. The combination of a hydroxyl group and a chiral center in Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate enhances its potential as a lead compound for drug discovery. This has led to investigations into its role as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties.

The synthesis of Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access complex chiral molecules more efficiently, reducing the time and resources required for their production. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly useful in achieving high enantiomeric purity, which is critical for pharmaceutical applications.

The biological evaluation of Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate has revealed several interesting findings. In vitro studies have demonstrated its ability to modulate key enzymes involved in inflammation and pain pathways. These effects suggest that the compound may have therapeutic potential in conditions such as arthritis, where inflammation plays a significant role. Additionally, preliminary animal models have shown promising results, indicating that the compound can effectively reduce inflammation without causing adverse effects.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining insights from chemistry, biology, and pharmacology. Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate exemplifies this collaborative effort, as it represents a compound that has been thoroughly investigated from both synthetic and biological perspectives. The ongoing research into this molecule highlights the importance of continued exploration in drug discovery, particularly in identifying new scaffolds with unique pharmacological profiles.

The future prospects for Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate are promising, with several avenues for further investigation remaining open. One key area is the exploration of its mechanism of action at a molecular level, which could provide valuable insights into how it interacts with biological targets and produces its effects. Additionally, studies could focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In conclusion, Methyl (3S)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylopropanoate is a compound with significant potential in pharmaceutical research. Its unique molecular structure, stereochemistry, and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel drugs aimed at treating various diseases.